molecular formula C10H13FN2S B8507124 N-(5-fluoro-2-methylphenyl)-N'-ethylthiourea

N-(5-fluoro-2-methylphenyl)-N'-ethylthiourea

Cat. No.: B8507124
M. Wt: 212.29 g/mol
InChI Key: KYEMQUJRNKRFFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-fluoro-2-methylphenyl)-N'-ethylthiourea is a useful research compound. Its molecular formula is C10H13FN2S and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13FN2S

Molecular Weight

212.29 g/mol

IUPAC Name

1-ethyl-3-(5-fluoro-2-methylphenyl)thiourea

InChI

InChI=1S/C10H13FN2S/c1-3-12-10(14)13-9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3,(H2,12,13,14)

InChI Key

KYEMQUJRNKRFFG-UHFFFAOYSA-N

Canonical SMILES

CCNC(=S)NC1=C(C=CC(=C1)F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Fluoro-2-methylphenyl isothiocyanate (16.7 g; 0.1 mol) was added dropwise to aqueous ethylamine (120 mL of 70% solution). The mixture was stirred for 2 hour at ambient temperature. Excess ethylamine was removed under a stream of nitrogen. The residue was diluted with water. The solids were collected by filtration, washed with water and dried. The solid was dissolved in ether and washed with water. The organic phase was dried over anhydrous magnesium sulfate then evaporated to dryness to give N-(5-fluoro-2-methylphenyl)-N′-ethylthiourea (18.5 g), m.p. 93–95° C. Mass spectrum; (El, M.+) m/z 212. 1H-NMR (DMSO-d6; 300 MHz): δ 9.01 (br s, 1H), 7.66 (br s, 1H), 7.25–7.18 (m, 2H), 6.96 (m, 1H), 3.45 (m, 2H), 2.13 (s, 3H), and 1.09 ppm (t, 3H).
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One

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